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Compound of Interest

Compound Name: ML141

Cat. No.: B1676636

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This document provides a comprehensive guide to the proper
disposal procedures for ML141, a selective inhibitor of the Cdc42 GTPase. Due to the absence
of a publicly available, specific Safety Data Sheet (SDS) for ML141, the following procedures
are based on established best practices for the disposal of research-grade chemical
compounds with unknown comprehensive toxicity profiles.

Immediate Safety and Handling Precautions

Before handling ML141, it is crucial to adhere to standard laboratory safety protocols. Always
wear appropriate Personal Protective Equipment (PPE), including:

o Eye Protection: Safety glasses or goggles.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile).
e Body Protection: A laboratory coat.

Work with ML141 should be conducted in a well-ventilated area, preferably within a chemical
fume hood, to minimize the risk of inhalation. In case of accidental contact, follow these first-aid

measures:
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o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek medical attention.

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water. Seek medical attention if irritation persists.

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen and
seek immediate medical attention.

 Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical
attention.

ML141 Chemical and Physical Properties

A summary of the known quantitative data for ML141 is presented in the table below. This
information is essential for understanding the compound's characteristics and for making
informed decisions regarding its handling and disposal.

Property Value Reference
Molecular Weight 407.49 g/mol [1]

Formula C22H21N303S [1]

CAS Number 71203-35-5 [1][2]

Purity >98% (HPLC) [1]
Solubility in DMSO 100 mM [1]

Storage Temperature Store at +4°C [1]

Step-by-Step Disposal Protocol for ML141

The disposal of ML141, like many research chemicals, should be treated as hazardous waste.
Under no circumstances should it be disposed of down the drain or in regular trash.[3][4][5]

Experimental Protocol: Waste Segregation and Collection

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b1676636?utm_src=pdf-body
https://www.benchchem.com/product/b1676636?utm_src=pdf-body
https://www.tocris.com/products/ml-141_4266
https://www.tocris.com/products/ml-141_4266
https://www.tocris.com/products/ml-141_4266
https://www.medchemexpress.com/ML141.html
https://www.tocris.com/products/ml-141_4266
https://www.tocris.com/products/ml-141_4266
https://www.tocris.com/products/ml-141_4266
https://www.benchchem.com/product/b1676636?utm_src=pdf-body
https://www.benchchem.com/product/b1676636?utm_src=pdf-body
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.unr.edu/ehs/policies-manuals/chemical-hygiene-plan/chapter-20
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676636?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Designate a Hazardous Waste Container: Use a clearly labeled, leak-proof container with a
secure screw-top lid for the collection of ML141 waste. The container must be compatible
with the chemical; a high-density polyethylene (HDPE) or glass container is generally
suitable.

o Label the Container: The label must include the words "Hazardous Waste," the full chemical
name ("ML141"), the approximate concentration and quantity of the waste, and the date of
accumulation.[4]

e Segregate Waste Streams:

o Solid Waste: Collect unused or expired solid ML141, as well as contaminated items such
as gloves, weighing paper, and pipette tips, in the designated solid hazardous waste
container.

o Liquid Waste: Solutions containing ML141 (e.g., from experiments or stock solutions)
should be collected in a separate, designated liquid hazardous waste container. Do not
mix with incompatible waste streams.[6]

o Sharps Waste: Needles, syringes, or other contaminated sharps must be disposed of in a
designated sharps container that is puncture-resistant and leak-proof.[3]

» Storage of Waste: Store the hazardous waste containers in a designated, secondary
containment area away from incompatible materials.[3][6][7] The storage area should be
secure and clearly marked.

Experimental Protocol: Arranging for Disposal

o Contact Environmental Health and Safety (EHS): Once the waste container is full or ready
for disposal, contact your institution's Environmental Health and Safety (EHS) department or
equivalent hazardous waste management office.[4]

» Provide Necessary Documentation: Be prepared to provide the EHS office with a completed
hazardous waste pickup request form, detailing the contents of the waste container.

o Follow Institutional Procedures: Adhere to all institutional guidelines for the pickup, transport,
and final disposal of the hazardous chemical waste.
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ML141 Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper
disposal of ML141.
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Caption: A flowchart illustrating the procedural steps for the safe disposal of ML141 waste.

By adhering to these general yet crucial safety and disposal protocols, laboratory professionals
can mitigate risks and ensure the responsible management of chemical waste in their research
endeavors. Always consult your institution's specific guidelines and your EHS department for
any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1676636#ml141-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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